Cas no 1541737-69-2 (2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)-2-methylpropanoic acid)

• Product Name: 2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)-2-methylpropanoic acid
• CAS No: 1541737-69-2
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 6439770
• PubChem ID: 80549402
• Update Time: 2025-06-08

2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1541737-69-2
• 2-(4-{[(benzyloxy)carbonyl]amino}phenyl)-2-methylpropanoic acid
• EN300-6747747
• AKOS019114157
• 2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)-2-methylpropanoic acid

• Inchi： 1S/C18H19NO4/c1-18(2,16(20)21)14-8-10-15(11-9-14)19-17(22)23-12-13-6-4-3-5-7-13/h3-11H,12H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key： MLORBHVZFSIYQJ-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C=CC(=CC=1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 313.13140809g/mol
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)-2-methylpropanoic acid

2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)-2-methylpropanoic acid (CAS No. 1541737-69-2): An Overview

2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)-2-methylpropanoic acid (CAS No. 1541737-69-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of phenylalanine with a benzyloxycarbonyl (Cbz) protecting group on the amino functionality. The presence of the Cbz group makes it a valuable intermediate in the synthesis of various bioactive molecules and peptides.

The structure of 2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)-2-methylpropanoic acid consists of a benzene ring substituted with an amino group protected by a benzyloxycarbonyl moiety, and a methyl-substituted propanoic acid group. This unique structural arrangement confers several important properties to the compound, including enhanced solubility and stability, which are crucial for its applications in drug discovery and development.

In recent years, there has been a growing interest in the use of 2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)-2-methylpropanoic acid as a building block for the synthesis of peptidomimetics and small molecule inhibitors. Peptidomimetics are designed to mimic the structure and function of natural peptides, often with improved pharmacological properties such as increased potency, reduced toxicity, and enhanced metabolic stability. The Cbz-protected amino group in this compound allows for controlled deprotection and subsequent coupling reactions, making it an ideal choice for the synthesis of complex peptide structures.

One of the key applications of 2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)-2-methylpropanoic acid is in the development of inhibitors for various enzymes involved in disease pathways. For example, recent studies have explored its potential as an inhibitor of proteases, kinases, and other enzymes that play critical roles in cancer, neurodegenerative diseases, and inflammatory conditions. The ability to fine-tune the structure of this compound through chemical modifications has led to the discovery of several potent and selective inhibitors with promising therapeutic potential.

The synthesis of 2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)-2-methylpropanoic acid typically involves multi-step procedures that include the protection of the amino group with a Cbz moiety, followed by functionalization of the aromatic ring and carboxylic acid groups. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels. The availability of this compound from commercial suppliers has further facilitated its widespread use in academic and industrial research settings.

In addition to its role as a synthetic intermediate, 2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)-2-methylpropanoic acid has also been studied for its potential biological activities. Preliminary studies have shown that it exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound for further optimization. However, more extensive investigations are needed to fully understand its mechanism of action and therapeutic potential.

The safety profile of 2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)-2-methylpropanoic acid is another important consideration in its development as a pharmaceutical agent. Toxicity studies have indicated that it is generally well-tolerated at low concentrations, but higher doses may cause adverse effects such as cytotoxicity and liver damage. Therefore, careful dose optimization and safety assessments are essential before advancing this compound into clinical trials.

In conclusion, 2-(4-{[(Benzyloxy)carbonyl]amino}phenyl)-2-methylpropanoic acid (CAS No. 1541737-69-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the synthesis of bioactive molecules and peptides, with applications ranging from enzyme inhibition to drug discovery. Ongoing research continues to explore new avenues for its use, highlighting its importance in advancing our understanding of complex biological systems and developing novel therapeutic agents.